Cas no 771571-67-6 (2-2-(difluoromethoxy)phenylethan-1-amine)

2-2-(difluoromethoxy)phenylethan-1-amine structure
771571-67-6 structure
Product Name:2-2-(difluoromethoxy)phenylethan-1-amine
CAS No:771571-67-6
MF:C9H11F2NO
MW:187.186549425125
CID:551638
PubChem ID:21694357
Update Time:2025-04-19

2-2-(difluoromethoxy)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine,2-(difluoromethoxy)-
    • Benzeneethanamine, 2-(difluoromethoxy)- (9CI)
    • 2-[2-(difluoromethoxy)phenyl]ethanamine
    • AKOS000151964
    • SCHEMBL9843826
    • OXRNGPWAFSPUEQ-UHFFFAOYSA-N
    • EN300-49234
    • DTXSID30617024
    • 2-[2-(difluoromethoxy)phenyl]ethan-1-amine
    • 771571-67-6
    • BENZENEETHANAMINE, 2-(DIFLUOROMETHOXY)-
    • G58203
    • DB-274005
    • 2-2-(difluoromethoxy)phenylethan-1-amine
    • Inchi: 1S/C9H11F2NO/c10-9(11)13-8-4-2-1-3-7(8)5-6-12/h1-4,9H,5-6,12H2
    • InChI Key: OXRNGPWAFSPUEQ-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC=CC=1CCN)F

Computed Properties

  • Exact Mass: 187.08087030g/mol
  • Monoisotopic Mass: 187.08087030g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 232.1±35.0 °C at 760 mmHg
  • Flash Point: 433.8±32.9 °C

2-2-(difluoromethoxy)phenylethan-1-amine Security Information

2-2-(difluoromethoxy)phenylethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D591175-10mg
2-[2-(difluoromethoxy)phenyl]ethan-1-amine
771571-67-6
10mg
$ 50.00 2022-04-29
TRC
D591175-50mg
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$ 160.00 2022-04-29
TRC
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$ 250.00 2022-04-29
Enamine
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2-[2-(difluoromethoxy)phenyl]ethan-1-amine
771571-67-6 95%
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$135.0 2023-02-10
Enamine
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Enamine
EN300-49234-0.25g
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Enamine
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$480.0 2023-02-10
Enamine
EN300-49234-1.0g
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$0.0 2023-06-08
Enamine
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$1202.0 2023-02-10
Enamine
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